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The genus Senecio, one of the largest genera in the Asteraceae family, is notorious for
producing a diverse array of pyrrolizidine alkaloids (PAs). These secondary metabolites are of
significant interest to researchers due to their potent toxicity, primarily hepatotoxicity, and their
potential, albeit limited, therapeutic applications. This technical guide provides an in-depth
review of the current literature on Senecio alkaloids, focusing on their chemistry, biosynthesis,
mechanisms of toxicity, and the analytical methods used for their study.

Chemistry and Biosynthesis of Senecio Alkaloids

Senecio alkaloids are predominantly macrocyclic diesters of a necine base, most commonly
retronecine, and a necic acid. The biosynthesis of these complex molecules originates from
basic amino acid precursors.

The biosynthetic pathway is initiated from L-arginine or L-ornithine. Through a series of
enzymatic reactions, these precursors are converted to putrescine. The key enzyme,
homospermidine synthase (HSS), then catalyzes the formation of homospermidine from two
molecules of putrescine. This is a critical and committing step in the biosynthesis of the
pyrrolizidine nucleus. The necine base is subsequently formed through a series of oxidations,
cyclizations, and reductions.
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The necic acid moieties are derived from the metabolism of amino acids, such as isoleucine,
which undergo modification to form the characteristic branched-chain structures that esterify
the necine base. The final step in the biosynthesis is the esterification of the necine base with
the necic acid, often followed by N-oxidation, to form the mature pyrrolizidine alkaloid N-oxides,
the primary form of PAs found in Senecio plants.[1][2][3][4][5]
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Biosynthesis of Pyrrolizidine Alkaloids.

Quantitative Data on Senecio Alkaloids

The concentration and composition of pyrrolizidine alkaloids can vary significantly between
different Senecio species, as well as within different parts of the same plant. Environmental
factors can also influence alkaloid content. The following tables summarize some of the
quantitative data reported in the literature.

Total Pyrrolizidine

. . Alkaloid

Senecio Species Plant Part . Reference
Concentration (%
dry weight)

Senecio riddellii Whole Plant 0.2% to 18.0% [6]

Senecio douglasii var.

_ Whole Plant 0.63% to 2.02% [6]
longilobus
Senecio vulgaris Whole Plant 0.63% to 2.02% [6]
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LD50 (mg/kg body weight,

Pyrrolizidine Alkaloid Reference
rat)
Senecionine 64.12 + 2.24 [7]
Riddelliine Not specified
Retrorsine Not specified
Mean Mean

Senecio ] Concentration Concentration

. Alkaloid . . Reference
Species in Shoots in Roots

(mglg) (mglg)

Senecio o ] )
) Senecionine Varies Varies [8]
jacobaea
Senecio o ] )

] Senecionine Varies Varies [8]
aquaticus
Senecio vulgaris Senecionine Varies Varies [9][10]

_ _ Senecionine N- _ _
Senecio vulgaris ) Varies Varies [9][10]

oxide

Senecio vulgaris Integerrimine Varies Varies 9]

) ) Integerrimine N- ) )
Senecio vulgaris ) Varies Varies [9][10]

oxide

Senecio vulgaris  Seneciphylline Varies Varies [9][10]

) ) Seneciphylline ) )
Senecio vulgaris Varies Varies [9][10]

N-oxide

Experimental Protocols
Extraction and Quantification of Pyrrolizidine Alkaloids

A common method for the extraction and quantification of PAs from Senecio plant material
involves the following steps.[7][11][12][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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